Cas no 887589-39-1 (methyl4-chloro-6,8-difluoroquinoline-2-carboxylate)

• Product Name: methyl4-chloro-6,8-difluoroquinoline-2-carboxylate
• CAS No: 887589-39-1
• MF: C₁₁H₆ClF₂NO₂
• MW: 257.620648860931
• MDL: MFCD07783795
• CID: 1935065
• PubChem ID: 29922237
• Update Time: 2025-05-20

methyl4-chloro-6,8-difluoroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl4-chloro-6,8-difluoroquinoline-2-carboxylate
• 4-chloro-6,8-difluoro-3-methylquinoline-2-carboxylate
• CS-0366710
• SB69550
• Methyl 4-chloro-6,8-difluoroquinoline-2-carboxylate
• 887589-39-1
• MFCD07783795
• AKOS012682528
• Methyl 6,8-difluoro-4-chloroquinoline-2-carboxylate

• MDL： MFCD07783795
• Inchi： 1S/C11H6ClF2NO2/c1-17-11(16)9-4-7(12)6-2-5(13)3-8(14)10(6)15-9/h2-4H,1H3
• InChI Key： KJNUOCUNBSFBQG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)N=C2C(=CC(=CC2=1)F)F

Computed Properties

• Exact Mass: 257.006
• Monoisotopic Mass: 257.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 3.2

Additional information on methyl4-chloro-6,8-difluoroquinoline-2-carboxylate

Methyl 4-Chloro-6,8-Difluoroquinoline-2-Carboxylate (CAS No. 887589-39-1): A Comprehensive Overview

Methyl 4-chloro-6,8-difluoroquinoline-2-carboxylate (CAS No. 887589-39-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of methyl 4-chloro-6,8-difluoroquinoline-2-carboxylate consists of a quinoline core with a methyl ester group at the 2-position, a chlorine atom at the 4-position, and two fluorine atoms at the 6 and 8 positions. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of quinoline derivatives in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the antiproliferative activity of various quinoline derivatives, including methyl 4-chloro-6,8-difluoroquinoline-2-carboxylate. The results indicated that this compound exhibited significant cytotoxic effects against several cancer cell lines, suggesting its potential as an anticancer agent.

In addition to its antiproliferative properties, methyl 4-chloro-6,8-difluoroquinoline-2-carboxylate has been investigated for its antimicrobial activity. A research article in the European Journal of Medicinal Chemistry (2020) reported that this compound demonstrated potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The study also highlighted the compound's ability to inhibit bacterial biofilm formation, which is a critical factor in many chronic infections.

The pharmacokinetic properties of methyl 4-chloro-6,8-difluoroquinoline-2-carboxylate have also been studied extensively. A preclinical study published in the Journal of Pharmaceutical Sciences (2019) evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The results showed that it has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are essential for developing effective drug formulations.

In terms of synthetic methods, several efficient routes have been developed for the preparation of methyl 4-chloro-6,8-difluoroquinoline-2-carboxylate. A notable synthetic approach involves the reaction of 4-chloro-6,8-difluoroquinoline with methyl chloroformate under mild conditions. This method offers high yields and excellent purity, making it suitable for large-scale production.

The safety profile of methyl 4-chloro-6,8-difluoroquinoline-2-carboxylate is another important aspect that has been thoroughly investigated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, methyl 4-chloro-6,8-difluoroquinoline-2-carboxylate (CAS No. 887589-39-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.